Cas no 2171248-64-7 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid)
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid
- EN300-1474344
- 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid
- 2171248-64-7
-
- Inchi: 1S/C21H22N2O6/c1-13(20(26)23(2)29-12-19(24)25)22-21(27)28-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,11-12H2,1-2H3,(H,22,27)(H,24,25)/t13-/m1/s1
- InChI Key: VNGUDHJEMOZBFZ-CYBMUJFWSA-N
- SMILES: O(C(N[C@@H](C(N(C)OCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 398.14778643g/mol
- Monoisotopic Mass: 398.14778643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 105Ų
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1474344-0.05g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 0.05g |
$2306.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-0.1g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 0.1g |
$2415.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-0.25g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 0.25g |
$2525.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-0.5g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 0.5g |
$2635.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-1.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 1g |
$2745.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-2.5g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 2.5g |
$5380.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-5.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 5g |
$7961.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-10.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 10g |
$11805.0 | 2023-06-06 | ||
| Enamine | EN300-1474344-50mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1474344-100mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid |
2171248-64-7 | 100mg |
$804.0 | 2023-09-29 |
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid
Research Briefing on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic Acid (CAS: 2171248-64-7)
In recent years, the compound 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid (CAS: 2171248-64-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the N-methylpropanamidooxy moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel therapeutic agents.
Recent studies have focused on optimizing the synthesis and application of this compound to enhance its efficiency and yield in peptide coupling reactions. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of cyclic peptides, which are increasingly recognized for their potential in targeting challenging drug targets such as protein-protein interactions. The study demonstrated that the use of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid significantly improved the cyclization efficiency, reducing side reactions and improving overall purity.
Another key area of research involves the application of this compound in the development of peptide-based therapeutics. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its utility in the synthesis of peptide-drug conjugates (PDCs). The researchers reported that the compound's stability under physiological conditions and its compatibility with various coupling reagents make it an ideal candidate for constructing PDCs with enhanced pharmacokinetic properties. This finding opens new avenues for the targeted delivery of chemotherapeutic agents and other bioactive molecules.
In addition to its synthetic applications, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid has also been investigated for its potential role in bioconjugation strategies. A recent preprint on bioRxiv detailed its use in the site-specific modification of proteins, enabling the attachment of fluorescent probes and other functional groups with high precision. This advancement is particularly relevant for the development of diagnostic tools and imaging agents in biomedical research.
Despite these promising developments, challenges remain in the large-scale production and commercialization of this compound. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthetic protocols are areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these challenges, paving the way for broader adoption in industrial settings.
In conclusion, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid (CAS: 2171248-64-7) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and bioconjugation continue to expand, driven by ongoing innovations and interdisciplinary collaborations. Future research will likely focus on refining its synthetic accessibility and exploring new therapeutic and diagnostic applications, further solidifying its importance in the field.
2171248-64-7 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)